N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[3-(2-oxopyrrolidin-1-yl)propyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C15H18N2O4/c18-14-3-1-7-17(14)8-2-6-16-15(19)11-4-5-12-13(9-11)21-10-20-12/h4-5,9H,1-3,6-8,10H2,(H,16,19)
• InChI Key: OJHGAPSQCRHYGH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCCNC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide, also known as OPB-31121, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzodioxole derivatives and has been studied for its ability to modulate specific receptors in the brain.

Mechanism of Action

N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide acts as a selective inhibitor of the serotonin transporter and a modulator of the sigma-1 receptor. The serotonin transporter is responsible for the reuptake of serotonin from the synaptic cleft, which regulates the levels of serotonin in the brain. By inhibiting the serotonin transporter, N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide increases the levels of serotonin in the synaptic cleft, leading to increased activation of serotonin receptors. The sigma-1 receptor is a chaperone protein that is involved in various cellular processes, including the regulation of ion channels and neurotransmitter release. N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide modulates the activity of the sigma-1 receptor, leading to changes in the release of neurotransmitters and the activity of ion channels.
Biochemical and Physiological Effects:
N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide has been shown to have various biochemical and physiological effects on the brain. Studies have shown that this compound increases the levels of serotonin in the brain, leading to increased activation of serotonin receptors. This effect has been linked to the antidepressant and anxiolytic effects of N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide. Additionally, N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide has been shown to modulate the activity of ion channels and neurotransmitter release through its interaction with the sigma-1 receptor. This effect has been linked to the potential therapeutic effects of N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide in addiction-related behaviors.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide in lab experiments is its selectivity for specific receptors in the brain. This allows for a more targeted approach in studying the effects of this compound on specific neurological disorders. Additionally, the synthesis method for N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide is well-established, making it readily available for research purposes. However, one limitation of using N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide is its limited solubility in water, which may require the use of organic solvents in lab experiments.

Future Directions

There are several future directions for the study of N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide. One potential direction is the investigation of its therapeutic potential in other neurological disorders, such as schizophrenia and bipolar disorder. Additionally, further studies are needed to elucidate the exact mechanism of action of N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide and its effects on other neurotransmitter systems in the brain. Finally, the development of more water-soluble derivatives of N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide may improve its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide involves a series of chemical reactions that start with the compound 3,4-methylenedioxyphenyl-2-nitropropene. This compound is reacted with 1,3-diaminopropane to yield the intermediate N-(3-(3,4-methylenedioxyphenyl)-2-nitropropyl)-1,3-diaminopropane. This intermediate is then reacted with pyrrolidine-2-one to produce N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide. The final product is purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide has been studied for its potential therapeutic applications in various neurological disorders such as depression, anxiety, and addiction. This compound has been shown to modulate the activity of specific receptors in the brain, such as the serotonin transporter and the sigma-1 receptor. These receptors are known to play a crucial role in regulating mood, anxiety, and addiction-related behaviors. Therefore, N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-benzodioxole-5-carboxamide has been studied as a potential treatment for these disorders.